Cas no 688336-91-6 (N-(4-chlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688336-91-6
• MF: C₁₇H₁₃ClFN₃OS
• MW: 361.821024656296
• CID: 5914432
• PubChem ID: 5065151
• Update Time: 2025-10-23

N-(4-chlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• F0599-0406
• 688336-91-6
• N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(4-chlorophenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide
• AKOS002046441
• N-(4-chlorophenyl)-2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-(4-chlorophenyl)-2-[[1-(4-fluorophenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C17H13ClFN3OS/c18-12-1-5-14(6-2-12)21-16(23)11-24-17-20-9-10-22(17)15-7-3-13(19)4-8-15/h1-10H,11H2,(H,21,23)
• InChI Key： UYBSJCNZCDOVEJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N(C2=CC=C(F)C=C2)C=CN=1

Computed Properties

• Exact Mass: 361.0451891g/mol
• Monoisotopic Mass: 361.0451891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.38±0.70(Predicted)